Cas no 620548-75-6 ((2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620548-75-6
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 5418446
• Update Time: 2025-05-20

(2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[(2-methylphenyl)methoxy]-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-[(2-methylphenyl)methoxy]-2-(4-pyridinylmethylene)-
• (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C22H17NO3/c1-15-4-2-3-5-17(15)14-25-18-6-7-19-20(13-18)26-21(22(19)24)12-16-8-10-23-11-9-16/h2-13H,14H2,1H3
• InChI Key： VKAZUUYDQXVMMI-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=CC=C3C)=CC=C2C(=O)C1=CC1C=CN=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-6-(2-Methylphenyl)methoxy-2-(Pyridin-4-yl)methylidene-2,3-Dihydro-1-Benzofuran-3-One (CAS No. 620548-75-6)

(2Z)-6-(2-Methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 620548-75-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran and pyridine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The structure of (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one is characterized by a benzofuran core linked to a pyridine ring through a methylene bridge. The presence of the 2-methylphenylmethoxy substituent adds further complexity and contributes to the compound's unique pharmacological profile. This structural arrangement allows for multiple points of interaction with biological targets, making it a versatile scaffold for drug design.

Recent research has focused on elucidating the biological activities and mechanisms of action of (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one. Studies have shown that this compound exhibits potent antioxidant properties, which are crucial for mitigating oxidative stress and preventing cellular damage. Oxidative stress is a key factor in the pathogenesis of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. By scavenging free radicals and reducing oxidative damage, (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one may offer therapeutic benefits in these conditions.

In addition to its antioxidant properties, (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one has been shown to possess anti-inflammatory effects. Inflammation is another critical factor in the development and progression of many diseases. The compound's ability to modulate inflammatory pathways may contribute to its potential as a therapeutic agent in inflammatory disorders such as arthritis and inflammatory bowel disease.

Furthermore, (2Z)-6-(2-methylphenyl)methoxy-2-(pyridin-4-y l)methylidene-2,3-dihydro-1-benzofuran -3-one has demonstrated anticancer activity in preclinical studies. Research has shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The exact mechanisms underlying these effects are still under investigation, but they likely involve interactions with multiple cellular targets, including kinases and transcription factors.

The pharmacokinetic properties of (2Z)-6-(2-methylphenyl)methoxy - 2 -(pyridin - 4 - yl )methylidene - 2 , 3 - dihydro - 1 - benzofuran - 3 - one have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug can effectively reach its target sites in the body and exert its intended therapeutic effects.

Despite its promising potential, further research is needed to fully understand the safety profile of (2Z)-6-(2-methylphenyl)methoxy - 2 -(pyridin - 4 - yl )methylidene - 2 , 3 - dihydro - 1 - benzofuran - 3 - one. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, but more extensive safety evaluations are required before it can be advanced to clinical trials.

In conclusion, (2Z)-6-(2-methylphenyl)methoxy- (pyridin-4-yl)methylidene- -(-----------)----------(CAS No. ) represents a promising lead compound for the development of new therapeutic agents. Its unique combination of antioxidant, anti-inflammatory, and anticancer properties makes it an attractive candidate for further investigation and potential clinical application.